Cas no 84477-71-4 (2-Benzylpiperazine)

• Product Name: 2-Benzylpiperazine
• CAS No: 84477-71-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD07367777
• CID: 60705
• PubChem ID: 559033
• Update Time: 2025-05-23

2-Benzylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-Benzylpiperazine
• 2-(phenylmethyl)Piperazine
• 2-Benzylpiperazine dihydrochloride
• Piperazine, 2-(phenylmethyl)-
• (RS)-2-benzylpiperazine
• 2-(R)-Benzyl-piperazine
• 2-(S)-Benzyl-piperazine
• 2-Benzyl-piperazin
• 2-benzyl-piperazine
• 3-Benzylpiperazine
• Piperazine,2-(phenylmethyl)
• Piperazine,2-(phenylmethyl)-(9CI)
• Piperazine,2-benzyl- (6CI)
• 2-(Phenylmethyl)piperazine (ACI)
• Piperazine, 2-benzyl- (6CI)
• 84477-71-4
• AB31245
• DB-062810
• AB36531
• EN300-242045
• J-502416
• J-200146
• 3-benzyl-piperazine
• J-502182
• DTXSID90339831
• PD077073
• AB36528
• DB-066357
• CS-0005366
• 2-(phenylmethyl)-piperazine
• 2-benzyl-piperazine, AldrichCPR
• AKOS005255251
• DB-076043
• MFCD07367777
• SCHEMBL16738

• MDL： MFCD07367777
• Inchi： 1S/C11H16N2/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-5,11-13H,6-9H2
• InChI Key： RITMXTLCKYLIKW-UHFFFAOYSA-N
• SMILES： C1C=CC(CC2CNCCN2)=CC=1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 293.0±20.0 °C at 760 mmHg
• Flash Point: 165 °C
• PSA: 24.06000
• LogP: 1.44810
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Benzylpiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Benzylpiperazine

Comprehensive Overview of 2-Benzylpiperazine (CAS No. 84477-71-4): Properties, Applications, and Research Insights

2-Benzylpiperazine (CAS No. 84477-71-4), often abbreviated as BZP, is a synthetic organic compound belonging to the piperazine class. Its molecular structure features a piperazine ring substituted with a benzyl group at the 2-position, making it a subject of interest in pharmaceutical and chemical research. The compound’s unique properties, including its potential as a building block for more complex molecules, have garnered attention across academic and industrial sectors.

In recent years, 2-Benzylpiperazine has been explored for its versatility in medicinal chemistry. Researchers highlight its role as a precursor in synthesizing derivatives with potential bioactivity. For instance, piperazine derivatives are frequently investigated for their interactions with central nervous system receptors, though BZP itself is primarily studied for its structural utility. This aligns with growing public interest in "drug discovery" and "neurochemical research," as evidenced by trending searches on platforms like Google Scholar and PubMed.

The physicochemical properties of CAS No. 84477-71-4 contribute to its applicability. With a molecular formula of C₁₁H₁₆N₂, it exhibits moderate solubility in organic solvents, facilitating its use in laboratory settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 2-Benzylpiperazine, addressing frequent queries like "how to identify piperazine derivatives" or "BZP synthesis methods."

Beyond pharmaceuticals, BZP finds niche applications in material science. Its aromatic benzyl group enables participation in polymerization reactions, a topic gaining traction due to the demand for "advanced polymer materials." Industrial forums often discuss its potential as a crosslinking agent or monomer modifier, though commercial use remains limited pending further research.

Safety and regulatory aspects of 2-Benzylpiperazine are frequently queried by professionals. While not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This reflects broader societal concerns about "chemical safety in labs" and "sustainable synthesis practices," which dominate environmental chemistry discussions.

In conclusion, CAS No. 84477-71-4 represents a multifaceted compound with significant academic and industrial potential. Its study bridges gaps between organic chemistry, pharmacology, and materials engineering, answering popular search terms like "piperazine applications" and "benzyl-substituted compounds." Continued research will likely uncover novel uses for this adaptable molecule.